1-Naphthalen-2-ylsulfonyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-naphthalen-2-ylsulfonyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C21H17F3N2O2S2/c22-21(23,24)18-8-5-15(6-9-18)14-29-20-25-11-12-26(20)30(27,28)19-10-7-16-3-1-2-4-17(16)13-19/h1-10,13H,11-12,14H2
• InChI Key: JGWKWABEXRXZKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)C(F)(F)F)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H17F3N2O2S2
• Molecular Weight: 450.5 g/mol

Description

1-Naphthalen-2-ylsulfonyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole is a useful research compound. Its molecular formula is C21H17F3N2O2S2 and its molecular weight is 450.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 1-Naphthalen-2-ylsulfonyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole, due to its complex structure, is likely involved in the synthesis and characterization of various heterocyclic compounds. For instance, the synthesis and characterization of related naphthalene derivatives have been extensively studied for their potential applications in medicinal chemistry, such as the synthesis of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole compounds, which have shown anticancer activities in vitro (Salahuddin et al., 2014).

Anticancer Properties

Compounds containing naphthalene sulfonyl moieties have been evaluated for their anticancer properties. For instance, novel 2-(naphthalen-1-yl)-methylimidazo[2,1-b][1,3,4]thiadiazoles were prepared and showed cytotoxicity against various cancer cell lines, indicating the potential of naphthalene derivatives in cancer chemotherapy (Choodamani B et al., 2021).

Antihyperglycemic Activity

Naphthalenylsulfonyl derivatives, such as 5-(naphthalenylsulfonyl)-2,4-thiazolidinediones, have been synthesized and evaluated for antihyperglycemic activity, showing potential in treating non-insulin-dependent diabetes mellitus (A. Zask et al., 1990).

Molecular Docking and Cytotoxicity

Naphthalene derivatives have been explored for their molecular docking and cytotoxicity profiles. For example, heterocyclic 1,3,4-oxadiazole and pyrazoles, including naphthalene derivatives, were evaluated for toxicity, tumor inhibition, and anti-inflammatory actions, showing promising pharmacological potentials (M. Faheem, 2018).

Anti-Helicobacter Pylori Agents

Naphthalene derivatives have also been investigated as potential anti-Helicobacter pylori agents, with some compounds displaying potent and selective activities against this gastric pathogen, suggesting their use in treating H. pylori infections (D. Carcanague et al., 2002).